Lipophilicity Differential: XLogP3 1.5 for the Target Compound vs. 0.9 (Des-chloro) and 3.0 (Des-amino) Reshapes Solubility and Partitioning Behavior
The target compound 2-(4-amino-5-chloro-2-methylphenoxy)ethan-1-ol has a PubChem-computed XLogP3-AA of 1.5 [1]. The des-chloro analog 2-(4-amino-2-methylphenoxy)ethan-1-ol (CAS 856370-48-4) has a reported XLogP of 0.9 . The des-amino analog 2-(4-chloro-2-methylphenoxy)ethanol (CAS 36220-29-8) has a PubChem-computed XLogP3 of 3.0 [2]. The chlorine atom in the target thus contributes approximately +0.6 log units relative to the des-chloro compound, while the amino group reduces lipophilicity by approximately -1.5 log units relative to the des-amino compound. This 2.1-unit logP range among three same-scaffold analogs ensures that the target compound occupies a distinct intermediate lipophilicity window.
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.5 |
| Comparator Or Baseline | Comparator 1 (des-Cl, CAS 856370-48-4): XLogP = 0.9; Comparator 2 (des-NH₂, CAS 36220-29-8): XLogP3 = 3.0 |
| Quantified Difference | Target vs. des-Cl: ΔXLogP = +0.6; Target vs. des-NH₂: ΔXLogP = -1.5 |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18/2025.04.14) |
Why This Matters
A 0.6–1.5 log unit difference in XLogP predicts measurably different aqueous solubility, octanol-water partitioning, and reversed-phase HPLC retention, making the target compound uniquely suited for applications requiring intermediate polarity such as CNS-targeted probe design where Lipinski compliance depends on logP between 1 and 3.
- [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. XLogP3-AA = 1.5. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source
- [2] PubChem CID 37404. Ethanol, 2-(4-chloro-2-methylphenoxy)- (CAS 36220-29-8). XLogP3 = 3.0. https://pubchem.ncbi.nlm.nih.gov/compound/37404 View Source
